2-(4-chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-4-(2,4-dimethoxyphenyl)-5-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H18ClN3O3/c1-12-20-21(11-13-4-6-14(19)7-5-13)18(23)22(12)16-9-8-15(24-2)10-17(16)25-3/h4-10H,11H2,1-3H3
• InChI Key: QZQHNFJQCPHERA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=C(C=C(C=C2)OC)OC)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol
• CAS No.: 861206-39-5

Description

2-(4-chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C18H18ClN3O3 and its molecular weight is 359.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Bektaş et al. (2007) explored the synthesis of novel 1,2,4-triazole derivatives, including compounds structurally related to 2-(4-chlorobenzyl)-4-(2,4-dimethoxyphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one. These derivatives were synthesized from various ester ethoxycarbonylhydrazones reacting with primary amines. Specifically, one derivative was produced from 4-Amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, demonstrating good to moderate antimicrobial activities against test microorganisms. This highlights the compound's potential in developing new antimicrobial agents (Bektaş et al., 2007).

π-Hole Tetrel Bonding Interactions and Molecular Assembly

Ahmed et al. (2020) reported the synthesis and characterization of triazole derivatives that include α-ketoester functionality and phenyl substituents, leading to the formation of self-assembled dimers through O⋯π-hole tetrel bonding interactions. The study involved derivatives with structural similarities to the mentioned compound, showing how substituents influence the nucleophilic/electrophilic nature of groups and interaction energy, shedding light on the molecular assembly and potential application in materials science (Ahmed et al., 2020).

Structural Characterization and Isostructural Properties

Research by Kariuki et al. (2021) on isostructural thiazoles with core structures related to this compound revealed insights into crystalline structure and molecular conformation. Such studies are crucial for understanding the physical properties and designing materials with desired characteristics (Kariuki et al., 2021).